(Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate

• IUPAC Name: [(2Z)-2-[(2-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C20H16BrNO5/c21-16-4-2-1-3-13(16)11-18-19(23)15-6-5-14(12-17(15)27-18)26-20(24)22-7-9-25-10-8-22/h1-6,11-12H,7-10H2/b18-11-
• InChI Key: BSCRJDPLUWTYKV-WQRHYEAKSA-N
• Canonical SMILES: C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CC=C4Br)O3
• Isomeric SMILES: C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CC=C4Br)/O3
• Molecular Formula: C20H16BrNO5
• Molecular Weight: 430.2 g/mol
• CAS No.: 622794-48-3

Description

(Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C20H16BrNO5 and its molecular weight is 430.254. The purity is usually 95%.
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Biological Activity

(Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate is a synthetic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article delves into the compound's biological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound can be described by its IUPAC name, and its molecular formula is C$_{17}$H$_{16}$BrNO$_3$. The structure features a benzofuran moiety, which is known for various biological activities, along with a morpholine ring that may enhance its pharmacological properties.

Anticancer Properties

Recent studies have investigated the anticancer potential of (Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate. In vitro assays demonstrated that the compound exhibits cytotoxic effects against several cancer cell lines, including human breast cancer (MCF-7) and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

Cell Line	IC$_{50}$ (µM)	Mechanism of Action
MCF-7	10	Apoptosis induction
A549	12	G2/M phase arrest

Antimicrobial Activity

The compound has also shown promising antimicrobial activity against various pathogens. In particular, it was tested against Gram-positive and Gram-negative bacteria as well as fungi. The results indicated that it possesses significant antibacterial properties, with minimum inhibitory concentrations (MICs) ranging from 5 to 20 µg/mL for different bacterial strains.

Microorganism	MIC (µg/mL)
Staphylococcus aureus	10
Escherichia coli	15
Candida albicans	20

Neuroprotective Effects

Research indicates that this compound may have neuroprotective effects, particularly in models of neurodegenerative diseases. It has been shown to inhibit glycogen synthase kinase 3 beta (GSK-3β), an enzyme implicated in Alzheimer's disease pathology. In cellular assays, treatment with the compound resulted in increased levels of phosphorylated GSK-3β, suggesting its potential role in neuroprotection.

Case Studies

• In Vivo Study on Tumor Growth : A study involving mice with implanted tumors demonstrated that administration of (Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate significantly reduced tumor size compared to control groups. Histological analysis revealed increased apoptosis in tumor tissues.
• Antimicrobial Efficacy : A clinical trial assessed the efficacy of the compound in treating skin infections caused by resistant bacteria. Patients receiving topical formulations showed significant improvement compared to those treated with standard antibiotics.